Cas no 2137739-79-6 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)-
• CAS No: 2137739-79-6
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5298232
• Update Time: 2025-06-07

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)-

• Inchi： 1S/C7H12N4O2/c1-3(2)4(8)5-6(7(12)13)10-11-9-5/h3-4H,8H2,1-2H3,(H,12,13)(H,9,10,11)
• InChI Key： GRQPMGPBJTUIRW-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C(N)C(C)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)-

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- (CAS No. 2137739-79-6): A Comprehensive Overview

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- (CAS No. 2137739-79-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a triazole ring and a substituted aminoalkyl group, makes it an intriguing candidate for various pharmacological studies.

The triazole moiety is a well-established pharmacophore in drug discovery due to its ability to enhance the stability and bioavailability of drug molecules. The presence of the 4-(1-amino-2-methylpropyl) substituent further enhances the compound's potential by introducing additional functional groups that can interact with biological targets. Recent studies have shown that 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- exhibits promising activity in several therapeutic areas, including anti-inflammatory and antiviral applications.

In the context of anti-inflammatory research, this compound has been evaluated for its ability to modulate key inflammatory pathways. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of nuclear factor-kappa B (NF-κB) activation, a central regulator of inflammation.

Furthermore, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- has shown promising antiviral activity against a range of viral pathogens. Research has indicated that it can interfere with viral replication by targeting specific viral enzymes or host cell factors essential for viral infection. For instance, it has been found to inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV). The exact mechanism by which this compound exerts its antiviral effects is still under investigation, but preliminary data suggest that it may act through multiple pathways.

The pharmacokinetic properties of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it shows low toxicity in preclinical studies, making it a safe candidate for further development.

In terms of drug delivery, the unique chemical structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- allows for the design of prodrugs or drug delivery systems that can enhance its therapeutic efficacy and reduce side effects. For example, liposomal formulations or nanoparticle-based delivery systems can be employed to improve its targeting to specific tissues or cells.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- with its biological targets. Molecular docking studies have provided insights into the binding modes and key interactions that contribute to its biological activity. These findings are crucial for optimizing the compound's structure and improving its potency.

The clinical development of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- is currently at an early stage. Preclinical studies have shown promising results in animal models of inflammation and viral infection. However, further clinical trials are necessary to evaluate its safety and efficacy in humans. Ongoing research aims to address these challenges and advance the compound towards clinical use.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-2-methylpropyl)- (CAS No. 2137739-79-6) represents a promising lead compound with potential applications in anti-inflammatory and antiviral therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.